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Compound of Interest

Compound Name: 2-Octanone

Cat. No.: B155638

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 2-octanone in various
solvents. The information is curated to assist researchers, scientists, and professionals in drug
development in understanding and applying the solubility characteristics of this ketone in their
work. This document presents quantitative solubility data, detailed experimental protocols for
solubility determination, and a visual representation of the experimental workflow.

Introduction to 2-Octanone

2-Octanone, also known as methyl hexyl ketone, is an organic compound with the chemical
formula CsH160. It is a colorless liquid with a characteristic odor often described as fruity or
earthy. As a ketone, its polarity is influenced by the carbonyl group, while the octyl chain
imparts significant nonpolar character. This dual nature dictates its solubility behavior in
different solvent systems. Understanding the solubility of 2-octanone is crucial for its
application as a solvent, in chemical synthesis, and in the formulation of various products.

Quantitative Solubility Data

The solubility of 2-octanone varies significantly with the polarity of the solvent. The following
table summarizes the available quantitative and qualitative solubility data for 2-octanone in a
range of common solvents.
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Solvent Chemical Class Temperature (°C) Solubility

Water Protic, Polar 20 0.9 g/L[1][2][31[4]

20 0.899 g/L

Room Temperature ~0.07 g/100 mL[5]

Ethanol (95%) Protic, Polar Not Specified Miscible (1 mLin 1
mL)[6]

Ethanol Protic, Polar Not Specified Miscible

Diethyl Ether Aprotic, Nonpolar Not Specified Miscible[6]

Acetone Aprotic, Polar Not Specified Miscible

Alcohols Protic, Polar Not Specified Soluble[1][4][6][7]

Hydrocarbons Aprotic, Nonpolar Not Specified Soluble[1][4][6]1[7]

Esters Aprotic, Polar Not Specified Soluble[1][4][6][7]

Note: "Miscible" indicates that the two liquids form a homogeneous solution in all proportions.
"Soluble” indicates that 2-octanone dissolves in the solvent, but specific quantitative data on
the limit of solubility was not available in the surveyed literature. For these solvents,
experimental determination is recommended to establish quantitative solubility limits for specific
applications.

Experimental Protocols for Solubility Determination

For a precise quantitative determination of 2-octanone solubility in a specific solvent,
particularly where it is not fully miscible, the following experimental protocols are
recommended. These methods are based on the widely accepted shake-flask technique
coupled with analytical quantification.

Shake-Flask Method for Equilibrium Solubility

This method is a reliable approach to determine the equilibrium solubility of a liquid in a liquid
solvent.
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Materials and Equipment:

e 2-Octanone (high purity)

e Solvent of interest (high purity)

e Analytical balance

o Temperature-controlled orbital shaker or water bath
o Calibrated positive displacement pipettes

e Glass vials with PTFE-lined screw caps

o Centrifuge

e Syringe filters (chemically inert, e.g., PTFE)

e Gas chromatograph (GC) with a suitable detector (e.g., FID) or High-Performance Liquid
Chromatograph (HPLC) with a suitable detector (e.g., UV or RI)

e Volumetric flasks and appropriate glassware for standard preparation
Procedure:

o Preparation of Supersaturated Solution: In a series of glass vials, add a known volume of the
solvent. To each vial, add an excess amount of 2-octanone. An excess is confirmed by the
presence of a separate phase or turbidity after initial mixing.

o Equilibration: Securely cap the vials and place them in a temperature-controlled shaker or
water bath set to the desired experimental temperature. Agitate the vials for a sufficient
period (typically 24-48 hours) to ensure that equilibrium is reached. The system should be
visually inspected to confirm that an excess of the 2-octanone phase remains.

» Phase Separation: After equilibration, allow the vials to stand undisturbed at the
experimental temperature for at least 12 hours to allow for the separation of the two phases.
To further ensure complete separation of the undissolved 2-octanone, centrifuge the vials at
a controlled temperature.
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o Sampling: Carefully extract an aliquot of the saturated solvent phase using a positive
displacement pipette. To remove any remaining micro-droplets of undissolved 2-octanone,
filter the aliquot through a chemically resistant syringe filter into a clean, pre-weighed vial.

e Quantification:

o Standard Curve Preparation: Prepare a series of standard solutions of 2-octanone in the
solvent of interest with known concentrations.

o Analysis: Analyze the filtered saturated solution and the standard solutions using an
appropriate analytical method (GC or HPLC).

o Calculation: Use the standard curve to determine the concentration of 2-octanone in the
saturated solution. The solubility is expressed in g/L, mg/mL, or molarity.

Gravimetric Method (for non-volatile solvents)

This method is simpler but is best suited for determining the solubility of a relatively volatile
solute like 2-octanone in a non-volatile solvent.

Materials and Equipment:

e 2-Octanone (high purity)

e Non-volatile solvent of interest

e Analytical balance

o Temperature-controlled shaker or water bath
e Glass vials with PTFE-lined screw caps

e Centrifuge

o Calibrated pipette

o Evaporating dish

e Vacuum oven
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Procedure:

Prepare a Saturated Solution: Follow steps 1-3 of the Shake-Flask Method.

o Sampling: Accurately pipette a known volume of the clear, saturated solvent phase into a
pre-weighed evaporating dish.

o Evaporation: Carefully evaporate the 2-octanone from the solvent under controlled
conditions (e.g., in a fume hood with a gentle stream of nitrogen or in a vacuum oven at a
temperature that volatilizes the 2-octanone but not the solvent).

e Weighing: Once all the 2-octanone has evaporated and the weight of the evaporating dish
with the remaining solvent is constant, record the final weight.

» Calculation: The difference between the initial and final weights of the solution in the
evaporating dish gives the mass of the dissolved 2-octanone. The solubility can then be
calculated based on the initial volume of the saturated solution.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the experimental determination of 2-
octanone solubility using the Shake-Flask Method with analytical quantification.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/product/b155638?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Prepare supersaturated solution
(excess 2-octanone in solvent)

Equilibration

Agitate in temperature-controlled shaker
(24-48 hours)

Phase Separation

Allow phases to settle
(=12 hours)

'

Centrifuge to ensure complete separation

Ane%ysis

Sample the saturated solvent phase

'

Filter sample (e.g., PTFE syringe filter)

'

Quantify 2-octanone concentration
(e.g., GC or HPLC)

Result
\

Calculate solubility from concentration

Click to download full resolution via product page

Workflow for determining the solubility of 2-octanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Comprehensive Technical Guide to the Solubility of 2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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